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Compound of Interest

5-Amino-8-hydroxyquinoline
dihydrochloride

Cat. No.: B1284213

Compound Name:

An In-depth Technical Guide to 5-Amino-8-hydroxyquinoline dihydrochloride

Introduction

5-Amino-8-hydroxyquinoline dihydrochloride is a versatile heterocyclic aromatic organic
compound. As a derivative of 8-hydroxyquinoline, it belongs to a class of compounds known for
their potent metal-chelating properties and diverse biological activities.[1] This guide provides a
comprehensive overview of its chemical properties, synthesis, biological activities, and
applications, tailored for researchers, scientists, and professionals in drug development. The
dihydrochloride salt form enhances the compound's stability and solubility, making it suitable for
a variety of research and synthetic applications.

Chemical and Physical Properties

5-Amino-8-hydroxyquinoline dihydrochloride is typically an orange to dark red crystalline
powder.[2] Its fundamental properties are summarized in the table below.
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Property Value References
5-aminoquinolin-8-

IUPAC Name ) ) [3]
ol;dihydrochloride
5-Amino-8-quinolinol

Synonyms ) ] [2]
dihydrochloride

CAS Number 21302-43-2 [2][3]

Molecular Formula

CoHsN20 - 2HCI

[2]

Molecular Weight 233.09 g/mol [2][3]
Orange to amber to dark red

Appearance _ [2]
crystalline powder

Melting Point 279 °C (decomposes) [2]

Purity >95-98% (HPLC) [2][4]

Topological Polar Surface Area

59.1 A2

[3]

Density

1.363 g/cm? (Predicted for free

base)

[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of 5-Amino-8-

hydroxyquinoline dihydrochloride. The following table summarizes available spectral data.

Spectrum Type Data Reference Source
1H NMR Spectral data available Varian CFT-20[3]

Tokyo Kasei Kogyo Company,
13C NMR Spectral data available Y i pany

Ltd.[3]

Infrared (IR)

FTIR (KBr Wafer) and ATR-IR

spectra available

Aldrich, Tokyo Kasei Kogyo
Company, Ltd.[3]
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Solubility Profile

The dihydrochloride form of 5-amino-8-hydroxyquinoline is intended to improve its solubility in
agueous solutions compared to its free base. While quantitative data is limited in the literature,
a qualitative solubility profile can be predicted based on its structure.

Solvent Type Examples Expected Solubility Rationale

The dihydrochloride
salt form enhances
aqueous solubility.
Hydrogen bonding
) with the hydroxyl,
) Water, Ethanol, Sparingly to ] )
Polar Protic amino, and chloride
Methanol Moderately Soluble ) -
ions facilitates
dissolution, though the
hydrophobic quinoline
core can limit high

solubility.[6]

These solvents are
effective at solvating
] Moderately to Highly both the polar
Polar Aprotic DMSO, DMF ]
Soluble functional groups and
the aromatic ring

system.[6]

The overall polarity
from the amino,
hydroxyl, and
Non-Polar Toluene, Hexane Low to Insoluble dihydrochloride
moieties prevents
dissolution in non-

polar solvents.[6]

Synthesis and Purification
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A common and efficient method for preparing 5-Amino-8-hydroxyquinoline involves the catalytic
reduction of 5-nitro-8-hydroxyquinoline.[7] This process avoids the need for subsequent
recrystallization, yielding a high-purity product.[7]

Experimental Protocol: Reduction of 5-Nitro-8-
hydroxyquinoline[9]

e Reaction Setup: Add 5-nitro-8-hydroxyquinoline and a Pd/C catalyst (5% w/w, 25g per mole
of substrate) to isopropanol in a reaction vessel.

e Heating: Raise the temperature of the mixture to 70°C.

o Reagent Addition: Slowly add an 80% aqueous solution of hydrazine hydrate to the heated
mixture over a period of 30-35 minutes. The molar ratio of hydrazine hydrate to 5-nitro-8-
hydroxyquinoline should be between 1.5:1 and 2.0:1.

o Reflux: Once the addition is complete, heat the mixture to reflux and maintain for
approximately 4 hours.

« Filtration: After the reflux period, filter the hot reaction mixture to remove the Pd/C catalyst.
o Crystallization: Allow the filtrate to stand undisturbed at room temperature for 8-12 hours.

e Product Isolation: The product, 5-amino-8-hydroxyquinoline, will precipitate as brown-yellow
columnar crystals. Isolate the crystals by filtration. The method is reported to produce high
yields without requiring further purification.[7]
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1. Reaction Setup
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Fig. 1: Synthesis workflow for 5-Amino-8-hydroxyquinoline.
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Biological Activity and Signaling Pathways

The biological activity of 5-Amino-8-hydroxyquinoline dihydrochloride is largely attributed to
its 8-hydroxyquinoline scaffold, which is a known metal chelator and a privileged structure in
medicinal chemistry.[1][8] Derivatives of 8-hydroxyquinoline exhibit a wide range of effects,
including antimicrobial, anticancer, and antineurodegenerative properties.[1][9]

Antimicrobial and Anticancer Activity

5-Amino-8-hydroxyquinoline and its metal complexes (with Cu2* and Fe3*) have demonstrated
significant antibacterial activity, particularly against S. aureus, as well as antifungal effects.[10]
[11] Furthermore, it has shown cytotoxicity against human cancer cell lines, including HelLa
(cervical cancer) and MCF-7 (breast cancer), suggesting its potential as an anticancer agent.
[10][11] The parent compound, 8-hydroxyquinoline, and its derivatives are believed to exert
some of their anticancer effects through the chelation of biologically important metal ions like
copper and zinc.[1]

Activity in Neurodegenerative Disease Models

Derivatives of 8-hydroxyquinoline have been investigated for their therapeutic potential in
neurodegenerative diseases.[9] Studies on human neuroblastoma (SH-SY5Y) cells showed
that 8-hydroxyquinoline derivatives could protect against neuronal cell death induced by high
glucose levels.[9] This protective effect is mediated through the attenuation of the calpain-
calpastatin signaling pathway.[9] High glucose leads to an increase in intracellular calcium,
which activates calpain, a protease that triggers cell death pathways. 8-hydroxyquinoline
derivatives were found to reduce the expression of calpain under these conditions.[9]
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Fig. 2: Inhibition of the Calpain-Calpastatin signaling pathway.

Applications

The unique properties of 5-Amino-8-hydroxyquinoline dihydrochloride make it a valuable
compound in several scientific fields.[2]

o Pharmaceutical Development: It serves as a key precursor and building block in the
synthesis of novel bioactive compounds and potential drug candidates, particularly for
antimicrobial and anticancer agents.[2] Its ability to cross the blood-brain barrier is also being
explored for developing treatments for neurodegenerative diseases.[2]

e Analytical Chemistry: As a chelating agent, it is used as a reagent for the detection and
quantification of metal ions in various samples.[2]

» Material Science: The compound is used in research to form novel metal complexes, which
have potential applications in catalysis and the development of new materials.[2] It has been
successfully incorporated into electrospun polymer fibers to create materials with
antibacterial and anticancer properties.[10]
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e Biochemical Research: Its fluorescent properties make it suitable for use as a probe in
certain biochemical assays for detecting specific biomolecules.[2]

Safety and Handling

5-Amino-8-hydroxyquinoline dihydrochloride is classified as a hazardous substance. It is
known to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory
irritation (H335).[3]

e Precautionary Measures: Standard laboratory personal protective equipment (PPE),
including gloves, eye shields, and a dust mask (type N95 or equivalent), should be worn
when handling the compound.

e Handling: Avoid breathing dust. Use only in well-ventilated areas.

o Storage: Store at room temperature in a dry, well-sealed container.[2] Some suppliers note
that the compound is air-sensitive.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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